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Compound of Interest

Compound Name: Rubixanthin

Cat. No.: B192290 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Rubixanthin, a natural xanthophyll, possesses a unique structure with a hydroxylated β-ring at

one end and a ψ-end group (acyclic) at the other.[1][2] Its chemical name is (3R)-β,ψ-Caroten-

3-ol.[2] This asymmetric C40 carotenoid has garnered interest for its potential biological

activities and its use as a natural colorant. This document provides detailed protocols for the

chemical synthesis of Rubixanthin, focusing on a convergent Wittig reaction-based approach.

The synthesis involves the preparation of two key building blocks: a C15 phosphonium salt

containing the hydroxylated β-ring and a C25 apocarotenal containing the ψ-end group.

Physicochemical Data of Rubixanthin
Property Value Reference

Molecular Formula C40H56O [3]

Molecular Weight 552.9 g/mol [3]

Appearance Red-orange crystals [2]

Melting Point 160 °C [2]

UV-Vis (Hexane) λmax at 437, 462, 494 nm

Mass Spectrum (m/z) 552.43 [M]+ [3]
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Overall Synthetic Strategy
The total synthesis of Rubixanthin is approached via a convergent C15 + C25 strategy. This

involves the Wittig condensation of a C15-triphenylphosphonium salt (Wittig salt) derived from

(3R)-3-hydroxy-β-ionone with a C25-apocarotenal possessing a γ-ionone-like terminus.
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C15 Building Block

C25 Building Block Rubixanthin (C40)

C15-Phosphonium Salt
((3R)-3-hydroxy-β-ionylideneethyl)triphenylphosphonium salt)

Wittig
Condensation

C25-Apocarotenal
(with ψ-end group)

(3R)-3-Hydroxy-β-ionone

γ-Ionone Derivative
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(rac)-α-Ionone

Ketal Protection
(Ethylene glycol, p-TsOH)

Protected (rac)-α-Ionone

Oxidation
(SeO2 or t-BuOOH)

3-Keto-α-ionone Ketal

Stereoselective Reduction
(e.g., K-Selectride)

(3R)-3-Hydroxy-α-ionone Ketal

Deprotection
(Aqueous Acid)

(3R)-3-Hydroxy-α-ionone

Isomerization
(Base-catalyzed)

(3R)-3-Hydroxy-β-ionone

(3R)-3-Hydroxy-β-ionone Ethynylation
(e.g., HC≡CMgBr) C11-diol Partial Hydrogenation

(Lindlar's catalyst) C11-triol Conversion to Allylic Halide
(e.g., PPh3·HBr) C15-Allylic Halide Reaction with PPh3 C15-Phosphonium Salt
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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